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Compound of Interest

Compound Name: Barban

Cat. No.: B1667743

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological effects of the herbicide Barban
and its primary metabolites. The information is intended to support research and development
efforts by offering a concise summary of available quantitative toxicity data, insights into
metabolic pathways, and potential mechanisms of action.

Executive Summary

Barban, a carbamate herbicide, undergoes metabolic transformation in organisms, leading to
the formation of several metabolites, including 3-chloroaniline, 2-amino-4-chlorophenol, and 4-
amino-2-chlorophenol. This guide compiles and compares the acute oral toxicity of Barban
with its key metabolites, presenting available quantitative data (LD50 values). While direct
comparative studies are limited, this guide synthesizes existing data to highlight the
toxicological profiles of these compounds. The data suggests that the toxicity of the parent
compound, Barban, and its metabolite 3-chloroaniline are of a similar order of magnitude in
rats.

Quantitative Toxicity Data

The following table summarizes the available acute oral toxicity data (LD50) for Barban and its
metabolites in rats.
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Metabolic Pathway of Barban

Barban is metabolized in plants and animals. The primary metabolic pathway involves the
hydrolysis of the carbamate ester linkage, leading to the formation of 3-chloroaniline and other
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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